Cas no 2228736-01-2 (3-(2,5-dioxooxolan-3-yl)benzonitrile)

• Product Name: 3-(2,5-dioxooxolan-3-yl)benzonitrile
• CAS No: 2228736-01-2
• MF: C₁₁H₇NO₃
• MW: 201.178182840347
• CID: 6448578
• PubChem ID: 165975434
• Update Time: 2025-10-28

3-(2,5-dioxooxolan-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dioxooxolan-3-yl)benzonitrile
• 2228736-01-2
• EN300-1775753

• Inchi： 1S/C11H7NO3/c12-6-7-2-1-3-8(4-7)9-5-10(13)15-11(9)14/h1-4,9H,5H2
• InChI Key： UAOAPIIKFBWBCF-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 201.042593085g/mol
• Monoisotopic Mass: 201.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(2,5-dioxooxolan-3-yl)benzonitrile

3-(2,5-Dioxooxolan-3-yl)benzonitrile: A Comprehensive Overview

3-(2,5-Dioxooxolan-3-yl)benzonitrile, identified by the CAS number 2228736-01-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug design and advanced materials. The molecule consists of a benzonitrile group attached to a 2,5-dioxooxolane ring, which introduces a level of complexity and functionality that makes it a valuable subject for research.

The benzonitrile moiety in this compound is a key structural element, contributing to its aromatic stability and reactivity. The 2,5-dioxooxolane ring, on the other hand, introduces an additional layer of complexity with its cyclic structure and oxygen atoms. This combination creates a molecule with both electronic and steric properties that are highly desirable in various chemical reactions and applications.

Recent studies have highlighted the potential of 3-(2,5-dioxooxolan-3-yl)benzonitrile in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a scaffold for drug design, particularly in the context of targeting specific biological pathways. The compound's unique structure allows for the attachment of various functional groups, making it a versatile building block in medicinal chemistry.

In addition to its pharmaceutical applications, 3-(2,5-dioxooxolan-3-yl)benzonitrile has also been investigated for its role in materials science. Its ability to form stable complexes with metal ions has led to its consideration in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis of 3-(2,5-dioxooxolan-3-yl)benzonitrile typically involves multi-step organic reactions. One common approach involves the coupling of benzene derivatives with appropriately substituted oxolane precursors. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the compound more accessible for large-scale production.

The properties of 3-(2,5-dioxooxolan-3-yl)benzonitrile are heavily influenced by its molecular structure. The benzonitrile group contributes to its electronic properties, while the oxolane ring introduces steric hindrance and additional functional groups that can be exploited for further chemical modifications. These features make the compound an attractive candidate for both fundamental research and industrial applications.

In conclusion, 3-(2,5-dioxooxolan-3-yl)benzonitrile, with its CAS number 2228736-01-2, represents a significant advancement in organic chemistry. Its unique structure and versatile properties position it as a valuable tool in drug discovery and materials science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.